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Compound of Interest

Compound Name: Silver picrate

Cat. No.: B086978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available information on the hazards

associated with dry silver picrate. Dry silver picrate is an extremely dangerous and sensitive

explosive material. Handling of this substance should only be attempted by experienced

professionals in a controlled laboratory setting with appropriate safety measures in place. This

guide is intended for informational purposes and does not constitute a recommendation for its

use.

Executive Summary
Silver picrate (C₆H₂AgN₃O₇) is a heavy metal salt of picric acid that is highly sensitive to

various stimuli, particularly in its dry state. It is classified as a primary explosive and presents a

significant risk of detonation when subjected to heat, friction, flame, or shock.[1][2] Due to its

extreme hazardousness, its use is largely limited to specialized research contexts. This guide

synthesizes the available data on the hazardous properties of dry silver picrate, outlines

general experimental protocols for hazard assessment, and provides essential safety and

handling information. It is critical to note that specific quantitative sensitivity data for dry silver
picrate is not readily available in open literature, underscoring its extreme and unpredictable

nature. Therefore, data for analogous compounds are provided for comparative purposes.
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Silver picrate is a yellow crystalline solid.[1] It is soluble in water and slightly soluble in alcohol

and acetone, but insoluble in ether and chloroform.[3] When heated or exposed to light, it can

turn brown.[1] The presence of water significantly reduces its sensitivity, and it is commercially

transported and stored as a paste wetted with at least 30% water.[3][4][5]

Hazardous Properties of Dry Silver Picrate
The primary and most severe hazard of silver picrate is its propensity to explode when dry.

The dried material is sensitive to:

Impact and Friction: Mechanical stimuli such as dropping, rubbing, or grinding can initiate

detonation.

Heat and Flame: Exposure to elevated temperatures or open flames will cause it to explode.

[1]

Shock: Sudden shock or vibration can also lead to detonation.[1]

Static Discharge: Like many sensitive explosives, it is likely sensitive to electrostatic

discharge.

Quantitative Hazard Data
As previously stated, specific, verified quantitative data for the impact sensitivity, friction

sensitivity, and velocity of detonation of dry silver picrate are not readily available in the public

domain. This is likely due to the extreme danger involved in testing the dry material. However,

to provide a frame of reference, the table below includes data for related picrate compounds

and other sensitive primary explosives.
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Substance

Impact

Sensitivity

(Drop Hammer

Test)

Friction

Sensitivity

(BAM Friction

Test)

Velocity of

Detonation

(VoD)

Test Density

(g/cm³)

Dry Silver Picrate

Data not

available

(Expected to be

extremely high)

Data not

available

(Expected to be

extremely high)

Data not

available
~1.856

Picric Acid 7.5 J 353 N 7,350 m/s 1.70

Ammonium

Picrate (Dunnite)

Less sensitive to

impact than TNT

Data not

available
7,150 m/s 1.60

Lead Picrate
High strike

sensitivity

Low friction

sensitivity (when

hydrated)

Data not

available

Data not

available

Lead Styphnate
Data not

available

Data not

available
5,200 m/s 2.90

Mercury

Fulminate
Extremely high Extremely high

Data not

available

Data not

available

Silver Fulminate Extremely high Extremely high
Data not

available

Data not

available

PETN (dry) 3-4 J ~60 N 8,400 m/s 1.77

Note: The sensitivity of explosive materials can be influenced by factors such as crystal size,

purity, and the presence of moisture.

Experimental Protocols for Hazard Assessment
The following are generalized methodologies for key experiments used to characterize the

hazards of energetic materials like metal picrates.

Impact Sensitivity Testing (e.g., Drop Hammer Test)
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Principle: This test determines the energy required to cause a sample to detonate upon impact

by a falling weight.

Methodology:

A small, precisely measured amount of the dry test substance is placed on a hardened steel

anvil.

A steel striker is placed on top of the sample.

A standard weight is dropped from a known height onto the striker.

The height of the drop is varied to determine the energy at which there is a 50% probability

of detonation (H₅₀ value), expressed in Joules.

Observations for detonation include sound, flash, and smoke.

Friction Sensitivity Testing (e.g., BAM Friction Test)
Principle: This test assesses the sensitivity of a substance to frictional stimuli.

Methodology:

A small amount of the test material is spread on a porcelain plate.

A weighted porcelain pin is placed on the sample.

The plate is moved back and forth under the stationary, weighted pin.

The load on the pin is varied to determine the force at which detonation or decomposition

occurs, expressed in Newtons (N).

Reactions are noted by sound, sparks, or smoke.[6]

Thermal Stability Analysis (e.g., Differential Scanning
Calorimetry - DSC)
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Principle: DSC is used to measure the heat flow to or from a sample as a function of

temperature or time, providing information on melting points, decomposition temperatures, and

exothermic (heat-releasing) reactions.

Methodology:

A small, accurately weighed sample is placed in a sealed crucible (pan).

An empty, sealed crucible is used as a reference.

Both crucibles are heated in the DSC instrument at a constant rate.

The instrument measures the temperature difference between the sample and the reference,

which is proportional to the difference in heat flow.

The resulting thermogram shows endothermic events (e.g., melting) and exothermic events

(e.g., decomposition), indicating the thermal stability of the substance.

Mandatory Visualizations
Logical Relationship of Dry Silver Picrate Hazards
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Caption: Hazard pathway for dry silver picrate.

Safe Handling and Storage Workflow
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Caption: Workflow for safe handling of silver picrate.

Safe Handling, Storage, and Decontamination
Handling

Always keep silver picrate wet. The primary method for desensitizing silver picrate is to

keep it wetted with at least 30% water by mass.[3][4][5]

Use non-sparking tools and ground all equipment.[7]
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Avoid all sources of ignition, including open flames, sparks, and static electricity.[1]

Wear appropriate Personal Protective Equipment (PPE), including flame-retardant lab coats,

safety goggles, and face shields.[7]

Handle only small quantities at a time.

Storage
Store in tightly closed containers in a cool, dark, and well-ventilated area.[1]

Protect from shock, light, and vibration.[1]

Store separately from incompatible materials, especially acetylene, ammonia, hydrogen

peroxide, and other oxidizable materials.[1]

Decontamination
In the event of a spill of wetted silver picrate:

Evacuate the area and remove all ignition sources.[1]

Keep the spilled material wet by gently applying water.[1]

Use absorbent pads to clean up the spill. Do not sweep dry material.

Wash the affected area with a soap and water solution.

All contaminated materials should be collected in a suitable container, kept wet, and

disposed of as hazardous explosive waste according to institutional and regulatory

guidelines.

For decontamination of equipment, a thorough wash with soap and water, followed by a rinse

with a solvent in which silver picrate is soluble (such as acetone, with extreme caution due to

flammability), can be effective. All waste materials must be treated as hazardous.

Conclusion
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Dry silver picrate is an exceptionally hazardous material due to its extreme sensitivity to a

variety of stimuli. The lack of specific quantitative data in the public domain should be

interpreted as a strong indicator of its dangerous and unpredictable nature. Strict adherence to

safety protocols, particularly the mandate to keep the material wetted at all times, is paramount

for any research or handling activities involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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